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Compound of Interest

Compound Name: (S)-2-(benzyloxy)propan-1-ol

Cat. No.: B018841

Essential Safety and Handling Guide for (S)-2-
(benzyloxy)propan-1-ol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling (S)-2-(benzyloxy)propan-1-ol, including detailed personal protective
equipment (PPE) requirements, safe handling procedures, and a comprehensive disposal plan.
Adherence to these protocols is critical for minimizing risks and ensuring regulatory
compliance.

Hazard Summary and Personal Protective
Equipment

(S)-2-(benzyloxy)propan-1-ol is a combustible liquid that can cause skin and eye irritation,
and may cause respiratory irritation. It is also harmful if swallowed.[1] The following table
summarizes the key hazard information and the required personal protective equipment.
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Safe Handling and Storage protocols

Proper handling and storage are crucial to prevent accidents and exposure.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

» Avoid contact with skin and eyes. In case of contact, immediately flush the affected area with

water for at least 15 minutes.[4][5][6][7]

o Wear the appropriate personal protective equipment at all times.

o Keep away from open flames, sparks, and other sources of ignition as it is a combustible

liquid.[1][3]

» Use non-sparking tools and explosion-proof equipment when handling large quantities.[4][8]
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e Ground and bond containers when transferring the material to prevent static discharge.[3][4]

[8]
e Avoid inhalation of vapors. If inhalation occurs, move to fresh air.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][8]
o Store away from incompatible materials such as strong oxidizing agents.
e The storage class for this chemical is 10: Combustible liquids.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling (S)-2-
(benzyloxy)propan-1-ol in a laboratory setting.
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Figure 1. Experimental workflow for (S)-2-(benzyloxy)propan-1-ol.

Disposal Plan

Proper disposal of (S)-2-(benzyloxy)propan-1-ol and its contaminated waste is essential to
protect the environment and comply with regulations.

Step-by-Step Disposal Procedure:
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o Waste Segregation: (S)-2-(benzyloxy)propan-1-ol is a non-halogenated organic compound.
All waste containing this chemical should be collected in a designated, properly labeled
"Non-Halogenated Organic Waste" container.[9][10][11][12][13] Do not mix with halogenated
solvents or other incompatible waste streams.

o Container Management: Use a chemically resistant container with a secure, tight-fitting lid.
The container must be clearly labeled with "Hazardous Waste" and the full chemical name.

o Accumulation: Store the waste container in a designated satellite accumulation area within
the laboratory. Keep the container closed except when adding waste.

o Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,
vermiculite, sand). The contaminated absorbent material must be collected and disposed of
as hazardous waste.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

The logical flow for the disposal of (S)-2-(benzyloxy)propan-1-ol is illustrated in the diagram
below.
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Figure 2. Disposal workflow for (S)-2-(benzyloxy)propan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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